N-(3-chlorophenyl)-4-(diethylamino)-3-nitrobenzamide

• IUPAC Name: N-(3-chlorophenyl)-4-(diethylamino)-3-nitrobenzamide
• InChI: InChI=1S/C17H18ClN3O3/c1-3-20(4-2)15-9-8-12(10-16(15)21(23)24)17(22)19-14-7-5-6-13(18)11-14/h5-11H,3-4H2,1-2H3,(H,19,22)
• InChI Key: SRZMKEBKYBCEEI-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=C(C=C(C=C1)C(=O)NC2=CC(=CC=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C17H18ClN3O3
• Molecular Weight: 347.8 g/mol

Description

N-(3-chlorophenyl)-4-(diethylamino)-3-nitrobenzamide, also known as CL-316,243, is a chemical compound that has been widely studied for its potential applications in scientific research. It belongs to the class of compounds known as beta-3 adrenergic receptor agonists, which have been shown to have a variety of physiological effects. In

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-4-(diethylamino)-3-nitrobenzamide involves its ability to activate the beta-3 adrenergic receptor. This leads to the activation of the enzyme adenylate cyclase, which in turn increases the production of cyclic AMP (cAMP). Increased levels of cAMP lead to the activation of protein kinase A (PKA), which has a variety of downstream effects, including the activation of thermogenic pathways and the suppression of appetite.
Biochemical and Physiological Effects:
N-(3-chlorophenyl)-4-(diethylamino)-3-nitrobenzamide has a variety of biochemical and physiological effects, including the ability to increase energy expenditure, improve insulin sensitivity, and reduce obesity and diabetes in animal models. It has also been shown to have potential applications in the treatment of metabolic disorders, such as type 2 diabetes and obesity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-chlorophenyl)-4-(diethylamino)-3-nitrobenzamide in lab experiments is its ability to selectively activate the beta-3 adrenergic receptor, which allows researchers to study the specific effects of this receptor. However, there are also limitations to using N-(3-chlorophenyl)-4-(diethylamino)-3-nitrobenzamide in lab experiments, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are many future directions for research on N-(3-chlorophenyl)-4-(diethylamino)-3-nitrobenzamide, including the development of more selective beta-3 adrenergic receptor agonists, the investigation of its potential applications in the treatment of metabolic disorders, and the exploration of its effects on other physiological systems. Additionally, further research is needed to fully understand the mechanism of action of N-(3-chlorophenyl)-4-(diethylamino)-3-nitrobenzamide and its potential side effects.

Scientific Research Applications

N-(3-chlorophenyl)-4-(diethylamino)-3-nitrobenzamide has been widely studied for its potential applications in scientific research. It has been shown to have a variety of physiological effects, including the ability to increase thermogenesis and energy expenditure, improve insulin sensitivity, and reduce obesity and diabetes in animal models. It has also been shown to have potential applications in the treatment of metabolic disorders, such as type 2 diabetes and obesity.